molecular formula C21H28N2O3 B2446984 N-((3s,5s,7s)-adamantan-1-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide CAS No. 2034391-73-4

N-((3s,5s,7s)-adamantan-1-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide

Cat. No. B2446984
CAS RN: 2034391-73-4
M. Wt: 356.466
InChI Key: OEEXOGCINKEMPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((3s,5s,7s)-adamantan-1-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in the medical field. This compound is a derivative of isonicotinamide and has shown promising results in various studies.

Scientific Research Applications

Molecular Synthesis and Biological Activity

  • Design and Synthesis : Novel molecular hybrids, including those related to the structure of interest, have been synthesized. These hybrids exhibit anti-inflammatory properties and have been characterized using spectral and analytical data (Kalita et al., 2017).

Steric Influence in Reactivity

  • Steric Influence on Reactivity : Research on sterically influenced reactivity, pertinent to compounds like N-((3s,5s,7s)-adamantan-1-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide, has been conducted. This involves the exploration of how ligand structures affect the reactivity of certain compounds (Mitra et al., 2023).

Synthesis and Properties

  • Synthesis and Inhibitory Activity : A series of compounds including structures similar to the compound of interest have been synthesized, displaying inhibitory activity towards human soluble epoxide hydrolase, an enzyme relevant in various physiological processes (D’yachenko et al., 2019).

Crystal Engineering and Pharmaceutical Cocrystals

  • Carboxamide-Pyridine N-Oxide Synthon : The study of carboxamide-pyridine N-oxide heterosynthons, which are similar in structure to the compound , shows their use in assembling certain architectures and synthesizing cocrystals of drugs (Reddy et al., 2006).

Antiallergic Activity

  • Antiallergic Compounds Synthesis : Compounds structurally related to N-((3s,5s,7s)-adamantan-1-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide have been synthesized and shown to exhibit significant antiallergic activity (Nohara et al., 1985).

Coordination Polymers

  • Luminescent Coordination Polymers : The creation of luminescent coordination polymers using components structurally similar to the compound reveals diverse topologies and potential applications in materials science (LaRose & Laduca, 2017).

Molecular Structure Analysis

  • Structural Analysis : Investigations into the molecular structure of similar adamantane derivatives enhance our understanding of their chemical properties and potential applications (Dziuk et al., 2016).

properties

IUPAC Name

N-(1-adamantyl)-2-(oxan-4-yloxy)pyridine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H28N2O3/c24-20(23-21-11-14-7-15(12-21)9-16(8-14)13-21)17-1-4-22-19(10-17)26-18-2-5-25-6-3-18/h1,4,10,14-16,18H,2-3,5-9,11-13H2,(H,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OEEXOGCINKEMPL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1OC2=NC=CC(=C2)C(=O)NC34CC5CC(C3)CC(C5)C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H28N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

356.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.